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Compound of Interest

Compound Name: ethyl 4,4-difluoro-3-oxobutanoate

Cat. No.: B116573

Technical Support Center: Ethyl 4,4-difluoro-3-
oxobutanoate

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of ethyl 4,4-difluoro-3-
oxobutanoate (CAS No. 352-24-9). Please consult your institution's specific safety protocols
and the full Safety Data Sheet (SDS) before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with ethyl 4,4-difluoro-3-oxobutanoate?

Al: Ethyl 4,4-difluoro-3-oxobutanoate is classified as a combustible liquid that can cause
skin irritation and serious eye irritation.[1] It may also cause respiratory irritation.[1] It is crucial
to handle this compound with appropriate personal protective equipment in a well-ventilated
area.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, personnel should wear chemical safety goggles or glasses, appropriate
chemical-resistant gloves (e.qg., nitrile), and a lab coat.[2] Work should be conducted in a
chemical fume hood to minimize inhalation exposure.[2]

Q3: How should ethyl 4,4-difluoro-3-oxobutanoate be stored?
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A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[2]
Keep it away from heat, sparks, open flames, and incompatible materials such as strong acids,
strong bases, and strong reducing agents.[2]

Q4: Can | dispose of small quantities of ethyl 4,4-difluoro-3-oxobutanoate down the drain?

A4: No. As a halogenated organic compound, it must not be disposed of down the drain.[3][4] It
should be collected as hazardous chemical waste.[3][4]

Q5: What are the incompatible materials to avoid with this chemical?

A5: Avoid contact with strong acids, strong bases, and strong reducing agents.[2]
Troubleshooting Guides

Issue: Accidental Skin or Eye Contact

e Solution:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes.[2] Remove contaminated clothing. If skin irritation persists, seek medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Issue: Minor Spill in the Laboratory
e Solution:
o Ensure the area is well-ventilated and restrict access.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like
sand or vermiculite.

o Collect the absorbed material into a designated, labeled container for hazardous waste
disposal.[5]
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o Clean the spill area with a suitable solvent, and collect the cleaning materials as
hazardous waste.

o Do not allow the spilled material to enter drains or waterways.

Data Presentation

Physical and Chemical Properties

Property Value Reference
CAS Number 352-24-9 [1]
Molecular Formula C6H8F203 [1]
Molecular Weight 166.12 g/mol [6][7]
Appearance Colorlfass. to Almost colorless

clear liquid
Boiling Point 170.1 °C at 760 mmHg [6]
Flash Point 55.7 °C [6]
Density 1.191 g/cm3 [6]

Hazard Identification
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Precautionary Statement

Hazard GHS Classification
Codes
N Combustible Liquid (Flam. Liqg.
Flammability H227
4)
] ] o Causes skin irritation (Skin Irrit.
Skin Corrosion/Irritation H315

2)

) o Causes serious eye irritation
Serious Eye Damage/Irritation ] H319
(Eye Irrit. 2A)

B o May cause respiratory irritation
Specific Target Organ Toxicity H335
(STOT SE 3)

Source: SynQuest Labs Safety Data Sheet[1]

Experimental Protocols

Protocol 1: Standard Handling Procedure

» Before use, review the Safety Data Sheet (SDS) for ethyl 4,4-difluoro-3-oxobutanoate.
e Ensure a chemical fume hood is operational and available.

» Don appropriate Personal Protective Equipment (PPE): chemical safety goggles, nitrile
gloves, and a laboratory coat.

» Dispense the required amount of the chemical within the fume hood, keeping the container
opening away from your breathing zone.

o Keep the container tightly sealed when not in use.
¢ Avoid generating aerosols or vapors.
» After handling, wash hands thoroughly with soap and water.

Protocol 2: Waste Disposal Procedure
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» Ethyl 4,4-difluoro-3-oxobutanoate is a halogenated organic compound and must be
disposed of as hazardous waste.[3][8]

o Collect all waste containing this compound in a designated, properly labeled, and sealed
container for halogenated organic waste.[5]

e Do not mix with non-halogenated waste.[4][9]

» Store the waste container in a designated satellite accumulation area away from
incompatible materials.

e Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.

Visual Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. synguestlabs.com [synquestlabs.com]

. fishersci.com [fishersci.com]

. campusoperations.temple.edu [campusoperations.temple.edu]

. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
. braun.matse.illinois.edu [braun.matse.illinois.edu]

. zhishangchemical.com [zhishangchemical.com]

. scbt.com [scbt.com]

. bucknell.edu [bucknell.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. 7.2 Organic Solvents [ehs.cornell.edu]

 To cite this document: BenchChem. [safe handling and disposal of ethyl 4,4-difluoro-3-
oxobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
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difluoro-3-oxobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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